Cas no 57774-76-2 (4-Ethylthiobenzamide)

• Product Name: 4-Ethylthiobenzamide
• CAS No: 57774-76-2
• MF: C₉H₁₁NS
• MW: 165.25534081459
• MDL: MFCD06378226
• CID: 367448
• PubChem ID: 2525970
• Update Time: 2025-04-19

4-Ethylthiobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,4-ethyl-
• 4-Ethyl-Thiobenzamide
• 4-Ethylthiobenzamide
• 4-Ethylbenzenecarbothioamide
• 4-ethylbenzothioamide
• 4-Ethyl-phenyl-thioamid
• 4-Ethyl-thiobenzamid
• AKOS000273578
• HMS2727D13
• HMS1728A09
• AB23762
• F13708
• EN300-11832
• CHEMBL1519625
• J-515296
• SCHEMBL13944771
• AS-47432
• SCHEMBL4828364
• DTXSID00368879
• FT-0692475
• MLS000772248
• 4-Ethylbenzene-1-thiocarboxamide, AldrichCPR
• MFCD06378226
• A869592
• 57774-76-2
• 4-ETHYLBENZENE-1-CARBOTHIOAMIDE
• SMR000344384
• Z57989304

• MDL： MFCD06378226
• Inchi： 1S/C9H11NS/c1-2-7-3-5-8(6-4-7)9(10)11/h3-6H,2H2,1H3,(H2,10,11)
• InChI Key： YWXLHZFMEVVUGY-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1)CC)N

Computed Properties

• Exact Mass: 165.06100
• Monoisotopic Mass: 165.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• PSA: 58.11000
• LogP: 2.58350

4-Ethylthiobenzamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36
• Safety Instruction： 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives